Cas no 344298-97-1 (2-Aminobiphenyl-d9)

• Product Name: 2-Aminobiphenyl-d9
• CAS No: 344298-97-1
• MF: C₁₂H₁₁N
• MW: 178.277898073196
• CID: 302466
• PubChem ID: 102601089
• Update Time: 2025-04-19

2-Aminobiphenyl-d9 Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl-2',3,3',4,4',5,5',6,6'-d9]-2-amine(9CI)
• 2-Aminobiphenyl-d9
• 2-Aminobiphenyl-d91000µg
• 2-AMINODIPHENYL-D9
• DTXSID401233947
• D98378
• [1,1'-Biphenyl-2',3,3',4,4',5,5',6,6'-d9]-2-amine
• 344298-97-1

• Inchi： 1S/C12H11N/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H,13H2/i1D,2D,3D,4D,5D,6D,7D,8D,9D
• InChI Key： TWBPWBPGNQWFSJ-LOIXRAQWSA-N
• SMILES： NC1C([2H])=C([2H])C([2H])=C([2H])C=1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 178.145640069g/mol
• Monoisotopic Mass: 178.145640069g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų